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Compound of Interest

Compound Name: 1,2-Dimethoxy-4,5-dinitrobenzene

Cat. No.: B014551

Essential Safety and Handling Guide for 1,2-
Dimethoxy-4,5-dinitrobenzene

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate, essential safety protocols and logistical plans for handling 1,2-

Dimethoxy-4,5-dinitrobenzene, ensuring the safety of laboratory personnel and compliance
with standard safety procedures.

Quantitative Data Summary

The following table summarizes key quantitative safety and physical property data for 1,2-
Dimethoxy-4,5-dinitrobenzene.
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Property Value Reference
Chemical Formula CsHsN20s [1]
Molecular Weight 228.16 g/mol [1]
Appearance Yellow crystalline solid [2]

OSHA PEL (Dinitrobenzenes,

) 1 mg/m3 (8-hour TWA) [2][3]
all isomers)

NIOSH REL (Dinitrobenzenes,

) 1 mg/m3 (10-hour TWA) [3]
all isomers)

ACGIH TLV (Dinitrobenzenes, 0.15 ppm (inhalable fraction 2]

all isomers) and vapor)

Note: Specific occupational exposure limits for 1,2-Dimethoxy-4,5-dinitrobenzene have not
been established. The limits for "Dinitrobenzenes, all isomers" should be applied as a
conservative measure.

Operational Plan: Handling 1,2-Dimethoxy-4,5-
dinitrobenzene

Adherence to the following step-by-step operational procedures is mandatory to minimize risk
and ensure a safe laboratory environment.

Engineering Controls
o Ventilation: All handling of 1,2-Dimethoxy-4,5-dinitrobenzene must be conducted in a

properly functioning chemical fume hood to minimize inhalation exposure.[4]

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.[5]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles and a face shield are required to protect
against potential splashes.[5][6]
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o Skin Protection:
o A flame-resistant lab coat or chemical-resistant apron must be worn.
o Full-length pants and closed-toe shoes are mandatory.[6]

e Hand Protection:

o Wear chemical-resistant gloves. While specific data for 1,2-Dimethoxy-4,5-
dinitrobenzene is limited, butyl rubber or Viton™ gloves are recommended for handling
nitro compounds.[7]

o Inspect gloves for any signs of degradation or perforation before each use.

o Dispose of contaminated gloves immediately in the designated hazardous waste
container.[8]

» Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside of
a fume hood, a NIOSH-approved respirator with organic vapor cartridges is required.[5]

Handling Procedures

e Pre-Handling:

o Review the Safety Data Sheet (SDS) for 1,2-Dimethoxy-4,5-dinitrobenzene before
beginning any work.

o Ensure all necessary PPE is donned correctly.

o Clearly label all containers with the chemical name and associated hazards.[7]
e During Handling:

o Avoid the formation of dust.[5]

o Measure and dispense the chemical carefully to prevent spills.

o Keep containers tightly closed when not in use.[9]
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o Do not eat, drink, or smoke in the laboratory.[3]

e Post-Handling:

o Thoroughly wash hands with soap and water after handling the chemical, even if gloves
were worn.[10]

o Decontaminate all work surfaces and equipment after use.

Disposal Plan

Proper disposal of 1,2-Dimethoxy-4,5-dinitrobenzene and associated waste is critical to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

o Solid Waste: All solid waste contaminated with 1,2-Dimethoxy-4,5-dinitrobenzene,
including excess reagent, contaminated PPE (gloves, etc.), and weighing papers, must be
collected in a dedicated, clearly labeled hazardous waste container.[3]

e Liquid Waste: Solutions containing 1,2-Dimethoxy-4,5-dinitrobenzene should be collected
in a separate, sealed, and properly labeled hazardous waste container. Do not pour any
waste down the drain.[11]

o Empty Containers: "Empty" containers that held 1,2-Dimethoxy-4,5-dinitrobenzene must
be treated as hazardous waste unless properly decontaminated.

Storage of Hazardous Waste

o Store hazardous waste containers in a designated, well-ventilated, and secondary
containment area.

o Keep waste containers securely closed.

Final Disposal

o All waste must be disposed of through the institution's designated hazardous waste
management program.
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o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
[11] It may be necessary to contain and dispose of this chemical as a hazardous waste;
contact your state's Department of Environmental Protection or the regional office of the

Environmental Protection Agency (EPA) for specific guidance.[3]

Experimental Workflow and Safety Protocol
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Caption: Workflow for safe handling of 1,2-Dimethoxy-4,5-dinitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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